N-(4-{[2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]methyl}phenyl)acetamide

• IUPAC Name: N-[4-[[2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]methyl]phenyl]acetamide
• InChI: InChI=1S/C21H22N4O2/c1-15(26)22-18-11-9-16(10-12-18)14-25-13-5-8-19(25)21-23-20(24-27-21)17-6-3-2-4-7-17/h2-4,6-7,9-12,19H,5,8,13-14H2,1H3,(H,22,26)
• InChI Key: XEGMMIWKRUBQIN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCCC2C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

“N-(4-{[2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]methyl}phenyl)acetamide” is a compound that falls under the category of 1,2,4-oxadiazole derivatives. Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. They are known for their unique bioisosteric properties and a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives has been studied extensively. The yield of these compounds can be quite high, with some studies reporting yields of up to 80.80%. The synthesis process often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives is characterized by the presence of one oxygen and two nitrogen atoms in a five-membered heterocyclic ring. Depending on the position of nitrogen atoms, oxadiazoles may occur in the form of four different isomers: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole and 1,3,4-oxadiazole.

Chemical Reactions Analysis

1,2,4-oxadiazole derivatives have been found to exhibit a wide range of biological activities, including anticancer, antiparasitic, antifungal, antibacterial, antidepressant, anti-tubercular and anti-inflammatory activities. They have also been utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, and insecticides.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary widely depending on the specific compound. For example, some compounds have been reported to yield yellow crystals or powders. The melting point, infrared spectrum, nuclear magnetic resonance spectrum, and mass spectrum can also vary.

Future Directions

1,2,4-oxadiazole derivatives, including “N-(4-{[2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]methyl}phenyl)acetamide”, continue to be an area of interest for researchers due to their wide range of biological activities and potential applications. Future research may focus on further exploring the biological applications of these compounds, developing more efficient synthesis methods, and investigating their safety and toxicity profiles.